Cas no 2413885-98-8 (Tert-butyl 2-cyclohexyl-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-cyclohexyl-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2413885-98-8
• MF: C₁₅H₂₇NO₃
• MW: 269.379784822464
• CID: 5674431
• PubChem ID: 165768408
• Update Time: 2025-06-15

Tert-butyl 2-cyclohexyl-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2413885-98-8
• tert-butyl 2-cyclohexyl-4-hydroxypyrrolidine-1-carboxylate
• EN300-26665952
• Tert-butyl 2-cyclohexyl-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C15H27NO3/c1-15(2,3)19-14(18)16-10-12(17)9-13(16)11-7-5-4-6-8-11/h11-13,17H,4-10H2,1-3H3
• InChI Key： GEQBSWDAOKHZLD-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)C(C1)C1CCCCC1

Computed Properties

• Exact Mass: 269.19909372g/mol
• Monoisotopic Mass: 269.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 2-cyclohexyl-4-hydroxypyrrolidine-1-carboxylate

Research Brief on Tert-butyl 2-cyclohexyl-4-hydroxypyrrolidine-1-carboxylate (CAS: 2413885-98-8)

Tert-butyl 2-cyclohexyl-4-hydroxypyrrolidine-1-carboxylate (CAS: 2413885-98-8) is a chiral pyrrolidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its role in the design of novel protease inhibitors and modulators of neurotransmitter receptors.

The structural features of Tert-butyl 2-cyclohexyl-4-hydroxypyrrolidine-1-carboxylate, including its stereogenic centers and functional groups, make it a versatile scaffold for the development of enantioselective catalysts and therapeutic agents. Recent research has focused on optimizing its synthetic routes to improve yield and purity, as well as exploring its pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent gamma-secretase modulators, which are being investigated for Alzheimer's disease treatment.

In addition to its therapeutic potential, Tert-butyl 2-cyclohexyl-4-hydroxypyrrolidine-1-carboxylate has been employed in asymmetric synthesis and organocatalysis. A recent breakthrough in this area was reported in Organic Letters, where researchers utilized this compound to develop a highly efficient chiral ligand for palladium-catalyzed cross-coupling reactions. The study underscored the compound's ability to enhance stereoselectivity and reaction efficiency, paving the way for its broader application in synthetic chemistry.

Despite these advancements, challenges remain in the large-scale production and stability of Tert-butyl 2-cyclohexyl-4-hydroxypyrrolidine-1-carboxylate. Current research is addressing these issues through innovative purification techniques and the development of more robust synthetic protocols. For example, a 2024 study in Chemical Communications introduced a novel enzymatic resolution method to obtain enantiomerically pure forms of the compound, significantly improving its utility in pharmaceutical manufacturing.

Looking ahead, the continued exploration of Tert-butyl 2-cyclohexyl-4-hydroxypyrrolidine-1-carboxylate is expected to yield new insights into its mechanistic roles and therapeutic applications. Collaborative efforts between academia and industry are crucial to unlocking its full potential, particularly in the context of personalized medicine and targeted drug delivery systems. Future studies should also investigate its pharmacokinetic and toxicological profiles to ensure its safety and efficacy in clinical settings.